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Section 1: Physicochemical Properties and
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Compound of Interest

Compound Name: 3-(Difluoromethyl)cyclobutan-1-ol
CAS No.: 1785332-95-7
Cat. No.: B2869242
Get Quote
. J

Understanding the fundamental physical and chemical properties of a compound is the first
step in a robust safety assessment. While experimental data for 3-
(difluoromethyl)cyclobutan-1-ol is scarce, its basic identifiers are known, and other
properties can be estimated based on its structure.
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Property Value Source

) 3-(Difluoromethyl)cyclobutan-
Chemical Name Lol [2]
-0

rel-(1r,3r)-3-

(difluoromethyl)cyclobutan-1-ol
Synonyms (trans-isomer), rel-(1s,3s)-3- [3114]

(difluoromethyl)cyclobutan-1-ol

(cis-isomer)

1785332-95-7 (unspecified
CAS Number ) [2]
stereochemistry)

Molecular Formula CsHsF20 [2][3]14]

Molecular Weight 122.11 g/mol [2][3][4]

Estimated to be a liquid or low-

Physical Form melting solid at room Inferred from analogs
temperature
N ) Not determined; likely lower Inferred from principles of
Boiling Point ) o
than non-fluorinated analogs fluorination

Expected to be soluble in
Solubility common organic solvents Inferred from structure
(e.g., DCM, EtOAc, MeOH)

Section 2: Hazard Identification and Proposed GHS
Classification

In the absence of a specific SDS, a provisional hazard classification for 3-
(difluoromethyl)cyclobutan-1-ol is proposed based on the known hazards of structurally
similar fluorinated compounds, such as 3-(fluoromethyl)cyclobutan-1-one and other fluorinated
alcohols.[5][6] This approach, rooted in structure-activity relationships, is a cornerstone of
chemical safety for new chemical entities.

Proposed GHS Classification
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Hazard Class Hazard Category Signal Word Hazard Statement

. ] H302: Harmful if
Acute Toxicity, Oral Category 4 Warning

swallowed
Skin ) H315: Causes skin
) o Category 2 Warning S
Corrosion/Irritation irritation
Serious Eye ] H319: Causes serious
o Category 2A Warning o
Damage/Irritation eye irritation
Specific Target Organ
o i ] H335: May cause
Toxicity — Single Category 3 Warning ) o
respiratory irritation
Exposure

This classification is provisional and should be treated with caution. All work should be
conducted assuming the compound is hazardous.

Core Toxicological Considerations:

» Skin and Eye Irritation: The primary anticipated hazards are irritation to the skin and eyes, a
common feature of many alcohols and fluorinated organic molecules.[6] Prolonged or
repeated contact should be avoided.

o Acute Oral Toxicity: Based on analogs, the compound is likely to be harmful if ingested.[5]

« Inhalation: As a potentially volatile compound, inhalation of vapors or aerosols may cause
respiratory tract irritation.

o Metabolic Fate: The difluoromethyl (CF2H) group is relatively stable but can be subject to
metabolic pathways. While fluorine substitution often blocks metabolic oxidation, it is crucial
to consider the potential, however remote, for the formation of toxic metabolites.[1]

o Thermal Decomposition: Like many organofluorine compounds, thermal decomposition (e.g.,
in a fire) can release highly toxic and corrosive gases such as hydrogen fluoride (HF).[7]

Section 3: Safe Handling and Engineering Controls
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A multi-layered approach to safety, prioritizing the elimination or reduction of hazards at their

source, is essential. The "Hierarchy of Controls" provides a framework for implementing the

most effective safety measures.

Hierarchy of Controls

Elimination

(Not applicable for required reagent)

Most Effective

Substitution
(Use a less hazardous alternative)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: The Hierarchy of Controls prioritizes safety measures.

Standard Operating Procedure (SOP) for Handling:

o Pre-Experiment Preparation:

o Review this safety guide and any available supplier information thoroughly.
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o Ensure a chemical fume hood is certified and functioning correctly.
o Assemble all necessary equipment and PPE before handling the compound.

o Locate the nearest safety shower, eyewash station, and appropriate fire extinguisher.

e Handling the Compound:

o All manipulations of 3-(difluoromethyl)cyclobutan-1-ol, including weighing, transferring,
and preparing solutions, must be performed inside a chemical fume hood to prevent
inhalation of vapors.

o Use disposable utensils (spatulas, pipettes) where possible to avoid cross-contamination.
o Keep the container tightly sealed when not in use.
o Avoid direct contact with skin and eyes by using appropriate PPE.
o Post-Experiment Procedures:
o Decontaminate all non-disposable equipment that came into contact with the compound.

o Dispose of all waste (disposable utensils, contaminated wipes, excess reagent) in a
properly labeled hazardous waste container in accordance with institutional and local
regulations.

o Wash hands and any potentially exposed skin thoroughly with soap and water after
completing the work and before leaving the laboratory.[8]

Section 4: Personal Protective Equipment (PPE)

PPE is the last line of defense and must be used in conjunction with robust engineering and
administrative controls.
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Eye Protection Nitrile Gloves (double-gloving recommended) Check breakthrough time
Hand Protection

Body Protection \

Respiratory Protection Flame-Resistant Lab Coat | Closed-toe shoes

Personal Protective Equipment (PPE)

Click to download full resolution via product page
Caption: Required PPE for handling the compound.

o Eye and Face Protection: Chemical safety goggles that meet ANSI Z87.1 standards are
mandatory. A face shield should be worn over goggles when there is a significant risk of
splashing.[7]

o Skin and Body Protection: A flame-resistant laboratory coat, long pants, and closed-toe
shoes are required.

e Hand Protection: Nitrile gloves are the minimum requirement. Given the lack of specific
permeation data, double-gloving is recommended. Gloves should be inspected before use
and changed immediately if contamination is suspected.

o Respiratory Protection: Not typically required when work is conducted within a certified
chemical fume hood. If engineering controls fail or for emergency response, a NIOSH-
approved respirator with an organic vapor cartridge is necessary.

Section 5: First Aid and Emergency Procedures

Rapid and correct response to an exposure or spill is critical. All personnel must be familiar with
these procedures before beginning work.

First Aid Measures:
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 Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, provide
oxygen. Seek immediate medical attention.[7]

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing and shoes. Seek medical attention if

irritation persists.[6]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[6][7]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[7]

Accidental Release Measures:
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Caption: Workflow for responding to a chemical spill.
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For a minor spill (a few milliliters) inside a fume hood:

e Ensure appropriate PPE is worn.

o Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or commercial
sorbent pads).

o Carefully collect the absorbed material using non-sparking tools into a designated, labeled
hazardous waste container.

o Decontaminate the spill area with a suitable solvent, followed by soap and water.

o Report the incident to laboratory management or the Environmental Health & Safety (EHS)
department.

For a major spill, or any spill outside of a fume hood:

Evacuate the laboratory immediately.

Alert others in the vicinity and activate the fire alarm if necessary.

Close the laboratory doors and prevent re-entry.

Call your institution's emergency response number and/or EHS for professional cleanup.

Section 6: Stability and Reactivity

o Chemical Stability: The compound is expected to be stable under normal laboratory storage
conditions (cool, dry, well-ventilated area).

« Conditions to Avoid: Avoid exposure to high temperatures, open flames, and strong ignition
sources.[8]

e Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong
bases. Alcohols can react violently with these materials.[9]

e Hazardous Decomposition Products: Upon combustion or thermal decomposition, the
compound may release hazardous substances including carbon monoxide, carbon dioxide,
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and hydrogen fluoride (HF).[7]

Conclusion

While 3-(difluoromethyl)cyclobutan-1-ol is a valuable tool in chemical synthesis, its handling
requires a diligent and informed approach to safety. Due to the absence of comprehensive
toxicological data, it must be treated as a substance with significant potential hazards. The core
principles of safe laboratory practice—adherence to the hierarchy of controls, consistent use of
appropriate engineering controls like fume hoods, meticulous use of personal protective
equipment, and preparedness for emergencies—are paramount. By following the guidance
outlined in this document, researchers can effectively mitigate risks and harness the synthetic
potential of this fluorinated building block in a safe and responsible manner.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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